Cas no 2034223-15-7 (2-(2-oxo-2-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-oxo-2-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one
• CAS No: 2034223-15-7
• MF: C₁₃H₁₄N₆O₂
• MW: 286.289261341095
• CID: 6414792
• PubChem ID: 119103799
• Update Time: 2025-10-30

2-(2-oxo-2-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxo-2-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one
• AKOS026696652
• 2-(2-oxo-2-{3-[(pyrimidin-2-yl)amino]azetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one
• 2-[2-oxo-2-[3-(pyrimidin-2-ylamino)azetidin-1-yl]ethyl]pyridazin-3-one
• 2034223-15-7
• 2-(2-oxo-2-(3-(pyrimidin-2-ylamino)azetidin-1-yl)ethyl)pyridazin-3(2H)-one
• F6550-4611

• Inchi： 1S/C13H14N6O2/c20-11-3-1-6-16-19(11)9-12(21)18-7-10(8-18)17-13-14-4-2-5-15-13/h1-6,10H,7-9H2,(H,14,15,17)
• InChI Key： SGQVNCDCPJHVAH-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC=N1)=O)N1CC(C1)NC1N=CC=CN=1

Computed Properties

• Exact Mass: 286.11782371g/mol
• Monoisotopic Mass: 286.11782371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 90.8Ų

Additional information on 2-(2-oxo-2-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one

Introduction to 2-(2-oxo-2-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one (CAS No. 2034223-15-7)

2-(2-oxo-2-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one (CAS No. 2034223-15-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving the central nervous system (CNS) and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 2-(2-oxo-2-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one is intricate and well-defined. It consists of a pyridazine core linked to an azetidine ring through an ethyl chain, with a pyrimidine moiety attached to the azetidine ring. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a valuable candidate for drug discovery and development.

The synthesis of 2-(2-oxo-2-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one has been extensively studied in recent years. One of the most common synthetic routes involves the condensation of 3-aminoazetidine with a suitable pyrimidine derivative, followed by cyclization to form the pyridazine ring. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential use in clinical trials and pharmaceutical applications.

In terms of biological activities, 2-(2-oxo-2-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one has demonstrated significant potency in various in vitro and in vivo models. Studies have shown that this compound exhibits potent antitumor activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. Additionally, preliminary data suggest that this compound may have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative disorders.

The pharmacokinetic properties of 2-(2-oxo-2-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethyl)-2,3-dihydropyridazin-3-one have also been investigated. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy and safety. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. It also shows low toxicity in animal models, which is a promising sign for its potential use in human clinical trials.

Recent research has focused on optimizing the formulation and delivery methods for 2-(2-o xo - ₂ -{ ₃ -(pyrimidin - ₂ - yl )amino az et id ine - ₁ - yl } eth yl ) - ₂ , ₃ - dihydrop yri d azine - ₃ - one . Nanoparticle-based delivery systems have been explored to enhance its solubility and stability, as well as to improve its targeted delivery to specific tissues or organs. These advancements have the potential to significantly improve the therapeutic index of the compound and reduce side effects.

In conclusion, 2-(2-o xo - ₂ -{ ₃ -(pyrimidin - ₂ - yl )amino az et id ine - ₁ - yl } eth yl ) - ₂ , ₃ - dihydrop yri d azine - ₃ - one (CAS No. ₂₀₃₄₂₂₃₋₁₅₋₇) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it a valuable candidate for further development as a potential therapeutic agent for various diseases. Ongoing research efforts aim to optimize its properties and evaluate its efficacy in clinical settings.